6-hydroxy-N-(4-methylbenzo[d]thiazol-2-yl)pyrimidine-4-carboxamide

• IUPAC Name: N-(4-methyl-1,3-benzothiazol-2-yl)-6-oxo-1H-pyrimidine-4-carboxamide
• InChI: InChI=1S/C13H10N4O2S/c1-7-3-2-4-9-11(7)16-13(20-9)17-12(19)8-5-10(18)15-6-14-8/h2-6H,1H3,(H,14,15,18)(H,16,17,19)
• InChI Key: FHLZUMBLKJYFBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC(=O)NC=N3
• Molecular Formula: C13H10N4O2S
• Molecular Weight: 286.31 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various techniques such as 1H-NMR, 13C-NMR, and IR. For instance, the 1H-NMR of a similar compound showed peaks at 7.32–7.52 (m, 7H, ArH), 6.84 (s, 1H, CH of thiazole), 7.64 (s, 1H, –CONH) 3.50 (s, 2H, CH 2), 3.18 (s, 1H, Ar–NH).

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For instance, some compounds showed promising quorum-sensing inhibitors with IC 50 of 115.2 μg mL −1, 182.2 μg mL −1 and 45.5 μg mL −1.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques such as 1H-NMR, 13C-NMR, and IR. For instance, the 1H-NMR of a similar compound showed peaks at 7.32–7.52 (m, 7H, ArH), 6.84 (s, 1H, CH of thiazole), 7.64 (s, 1H, –CONH) 3.50 (s, 2H, CH 2), 3.18 (s, 1H, Ar–NH).

Scientific Research Applications

Synthesis and Biological Evaluation

• Antimicrobial and Anticancer Agents : Novel heterocyclic compounds, including thiazolopyrimidines, have been synthesized and evaluated for their antimicrobial and anticancer activities. For example, a series of novel derivatives of pyrimidine clubbed with thiazolidinone showed promising results against microbial strains and demonstrated potent anticancer activity against HeLa Cervical cancer cell lines, indicating their potential as therapeutic agents (Verma & Verma, 2022).

• Anti-Inflammatory and Analgesic Properties : Compounds derived from visnaginone and khellinone, including thiazolopyrimidines, have been found to possess significant anti-inflammatory and analgesic properties, highlighting their potential in pain management and inflammation treatment (Abu‐Hashem et al., 2020).

• COX Inhibition : Some synthesized compounds have shown high inhibitory activity on cyclooxygenase-2 (COX-2), indicating potential benefits in treating conditions associated with COX-2 overexpression, such as certain cancers and inflammatory diseases (Abu‐Hashem et al., 2020).

Chemical Synthesis and Mechanistic Insights

• Microwave-Assisted Synthesis : Innovative synthesis methods, such as microwave-assisted synthesis, have been applied to generate novel pyrido[3,2-f][1,4]thiazepines, showcasing the efficiency and applicability of modern synthesis techniques in creating complex heterocyclic compounds with potential biological activities (Faty et al., 2011).

• Regioselective Synthesis : The regioselective synthesis of novel substituted pyrazolo[1,5-a]pyrimidines under solvent-free conditions exemplifies the advancements in synthetic chemistry for constructing heterocyclic compounds, which are crucial for drug discovery and development (Quiroga et al., 2008).

Mechanism of Action

Target of Action

Benzothiazole derivatives, which this compound is a part of, have been found to exhibit potent anti-tubercular activity . They have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity .

Mode of Action

Benzothiazole derivatives are known to interact with their targets, leading to inhibition of the target’s activity . The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs .

Biochemical Pathways

Benzothiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Result of Action

Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . The better inhibition potency was found in new benzothiazole derivatives against M. tuberculosis .

Future Directions

The future directions of research on similar compounds involve further studies on their neuroprotective and anti-inflammatory properties. For instance, some compounds showed promising neuroprotective and anti-inflammatory properties, and further molecular docking studies have been suggested.